Cas no 6979-94-8 (2’,3’,5’-Tri-O-acetyl Guanosine)

• Product Name: 2’,3’,5’-Tri-O-acetyl Guanosine
• CAS No: 6979-94-8
• MF: C₁₆H₁₉N₅O₈
• MW: 409.350763559341
• MDL: MFCD00057054
• CID: 47151
• PubChem ID: 125307289
• Update Time: 2025-04-18

2’,3’,5’-Tri-O-acetyl Guanosine Chemical and Physical Properties

Names and Identifiers

• 2',3',5'-Tri-O-acetylguanosine
• 2',3',5'-Triacetylguanosine
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2-amino-6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
• 2’,3’,5’-Triacetylguanosine
• 2’,3’,5’-Tri-O-acety
• 2′,3′,5′-Tri-O-acetylguanosine
• 2’,3’,5’-Tri-O-acetyl Guanosine
• Guanosine 2',3',5'-triacetate
• Triacetylguanosine
• Guanosine, 2',3',5'-triacetate
• 2',3',5'-Tri-O-acetyl Guanosine
• 2 ,3 ,5 -Triacetylguanosine
• ULXDFYDZZFYGIY-SDBHATRESA-
• C16H19N5O8
• Guanosine Triacetate
• PubChem14171
• MLS0
• 2,3,5-Triacetylguanosine
• SR-01000088759
• SCHEMBL1061027
• AKOS015961100
• EINECS 230-242-4
• T2692
• SR-01000088759-1
• 6979-94-8
• CS-W011683
• AKOS037517256
• 2',3',5'-Tri-O-acetylguanosine, 98%
• SR-01000088759-2
• 2-amino-6-hydroxyl-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2-amino-6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
• UNII-ZE9MQP77FG
• MLS004491909
• NSC 66387
• ZE9MQP77FG
• NSC-66387
• DTXSID20220081
• ALD 85092-6
• 2',3',5'-Tri-O-acetyl-guanosine
• MFCD00057054
• AKOS001714887
• [(2R,3R,4R,5R)-4-acetyloxy-5-(acetyloxymethyl)-2-(2-amino-6-oxo-3H-purin-9-yl)ox
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-amino-6-oxo-3,6-dihydro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
• NS00036954
• AC-8696
• TRI-O-ACETYLGUANOSINE
• ULXDFYDZZFYGIY-SDBHATRESA-N
• (2R,3R,4R,5R)-2-(acetoxymethyl)-5-(2-amino-6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
• HMS1619N03
• SMR003288853

• MDL： MFCD00057054
• Inchi： 1S/C16H19N5O8/c1-6(22)26-4-9-11(27-7(2)23)12(28-8(3)24)15(29-9)21-5-18-10-13(21)19-16(17)20-14(10)25/h5,9,11-12,15H,4H2,1-3H3,(H3,17,19,20,25)/t9-,11-,12-,15-/m1/s1
• InChI Key： ULXDFYDZZFYGIY-SDBHATRESA-N
• SMILES： O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)OC(C)=O)OC(C)=O
• BRN： 26(4)3903

Computed Properties

• Exact Mass: 409.12300
• Monoisotopic Mass: 409.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.7
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: White needle solid
• Density: 1.2901 (rough estimate)
• Melting Point: 226-231 °C (lit.)
• Boiling Point: 655.8°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.7500 (estimate)
• PSA: 177.72000
• LogP: -0.39310
• Solubility: dissolve in water
• Sensitiveness: Sensitive to heat

2’,3’,5’-Tri-O-acetyl Guanosine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents